Cas no 1552-12-1 (cis,cis-1,5-Cyclooctadiene)

cis,cis-1,5-Cyclooctadiene Properties

Names and Identifiers

• cis,cis-1,5-Cyclooctadiene
• COD
• 1,5-CYCLOOCTADIENE
• Cycloocta-1,5-diene
• Cyclooctanone
• 1.5-cyclooctadiene
• AI3-26692
• DTXCID806888
• DTXSID0026888
• 1,5-CYCLOOCTADIENE [HSDB]
• EN300-26087
• 1,5-Cyclooctadiene, (E,E)-
• NCGC00248897-01
• BP-20393
• AKOS000121144
• 4-05-00-00403 (Beilstein Handbook Reference)
• EINECS 203-907-1
• BS-21545
• HSDB 5549
• 1,5-cyclooctadiene, (1Z,5Z)-
• 17612-50-9
• BRN 1209288
• W-109416
• InChI=1/C8H12/c1-2-4-6-8-7-5-3-1/h1-2,7-8H,3-6H2/b2-1-,8-7
• EN300-658496
• VYXHVRARDIDEHS-QGTKBVGQSA-N
• NSC60155
• W-109115
• NCGC00258568-01
• MFCD00001752
• Tox21_201015
• Q161547
• 1,5-CYCLOOCTADIENE [MI]
• cis,cis-1,5-Cyclooctadiene, >=98.0% (GC)
• F0001-0246
• (Z,Z)-Cycloocta-1,5-diene
• NSC-60155
• (Z,Z)-1,5-Cyclooctadiene
• 1552-12-1
• (1Z,5Z)-cycloocta-1,5-diene
• AMY22290
• 1,5-Cyclooctadiene, puriss., >=99.0% (GC)
• 1,5-Cyclooctadiene, contains 50-150 ppm 4-tert-Butylcatechol, 99%
• UNII-1E1VVD385Z
• cis-1,5-cyclooctadiene
• 1,5-COD
• EC 203-907-1
• 1,5-Cyclooctadiene, purified by redistillation, >=99%
• CAS-111-78-4
• 1E1VVD385Z
• 111-78-4
• NSC 60155
• DB-200078
• (1Z,5Z)-1,5-Cyclooctadiene
• +Expand

• MDL： MFCD00001752
• InChIKey： VYXHVRARDIDEHS-QGTKBVGQSA-N
• Inchi： InChI=1S/C8H12/c1-2-4-6-8-7-5-3-1/h1-2,7-8H,3-6H2/b2-1-,8-7-
• SMILES： C1CCC=CCCC=1 |c:3,7|
• BRN： 1209288

Computed Properties

• Exact Mass: 108.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 108.094
• Heavy Atom Count: 8
• Complexity: 72.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.67280
• PSA: 0.00000
• Refractive Index: n20/D 1.493
• Boiling Point: 149-150 °C(lit.)
• Melting Point: −69 °C(lit.)
• Vapor Pressure: 25.8 mm Hg ( 37.7 °C)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Solubility: water: soluble0.05g/L
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water.
• Density: 0.880 g/mL at 20 °C(lit.)